1-(1-phenyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanone

• IUPAC Name: 1-(1-phenyl-4,5,6,7-tetrahydroindazol-3-yl)ethanone
• InChI: InChI=1S/C15H16N2O/c1-11(18)15-13-9-5-6-10-14(13)17(16-15)12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: JBPMWJSTBHXKNP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NN(C2=C1CCCC2)C3=CC=CC=C3
• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol

Description

This compound belongs to a class of chemicals with a significant interest due to their diverse pharmacological properties. While the specific compound "1-(1-phenyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)ethanone" does not have direct references in the retrieved papers, related compounds provide insights into the synthesis methods, molecular structure analysis, chemical reactions, and properties that might be applicable or analogous.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions, starting from basic precursors to the final complex structures. For example, novel derivatives have been synthesized through reactions involving triazole and phenyl groups, which could offer insight into similar synthesis pathways for the compound (Pokhodylo et al., 2009).

Molecular Structure Analysis

Molecular structure determination often involves spectroscopic techniques and X-ray crystallography. For instance, the X-ray crystal structure of related compounds has provided detailed insights into their molecular geometry, which is crucial for understanding the compound's reactivity and interactions (Wei-yong Liu et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds reveal their reactivity towards different reagents and conditions. For example, the synthesis and transformations involving triazole derivatives highlight the chemical versatility and potential reactions that "this compound" might undergo (N. Pokhodylo et al., 2009).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for handling and application of chemical compounds. While specific data on "this compound" was not found, similar compounds' physical properties have been extensively studied, providing a comparative basis (S. Nan'ya et al., 1987).

Chemical Properties Analysis

The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, are essential for the compound's application in synthesis and drug development. Studies on similar compounds offer insights into these aspects, which can inform the handling and modification of "this compound" (Liang-zhong Xu et al., 2006).

Future Directions

Given the wide variety of biological activities of indazole derivatives, it is concluded that the medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions.